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Compound of Interest

5-Hydroxy-2-
Compound Name:
methylbenzenesulfonic acid

Cat. No. B011976

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the physical properties of various isomers
of hydroxymethylbenzenesulfonic acid, with a primary focus on 5-Hydroxy-2-
methylbenzenesulfonic acid and its more extensively studied structural isomers. Due to the
limited availability of experimental data for 5-Hydroxy-2-methylbenzenesulfonic acid, this
document also includes comprehensive data for 2-Hydroxy-5-methylbenzenesulfonic acid and
4-Hydroxy-2-methylbenzenesulfonic acid to provide a comparative context for researchers.

Data Presentation: Physical and Chemical
Properties

The following table summarizes the key physical and chemical properties of three isomers of
hydroxymethylbenzenesulfonic acid. These values have been aggregated from various
chemical databases and literature sources.
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5-Hydroxy-2- 2-Hydroxy-5- 4-Hydroxy-2-
Property methylbenzenesulf = methylbenzenesulf = methylbenzenesulf
onic acid onic acid onic acid
CAS Number 102014-39-1[1] 7134-06-7[2][3] 7134-05-6[1][4][5]

Molecular Formula

C7Hs04S[1][6]

C7Hs04S[2][3]

C7Hs04S[1][4][5]

Molecular Weight 188.20 g/mol [6] 188.20 g/mol [2] 188.20 g/mol [7]
Melting Point Not available 59-62 °C[8] Not available
Boiling Point Not available Not available Not available
) ) 1.482+0.06 g/cm3 1.482+0.06 g/cm3
Density Not available ) )
(Predicted)[8] (Predicted)[9]
] -0.53+0.30 (Predicted) -0.16%0.50 (Predicted)
pKa Not available
[8] [51€]
Soluble in DMSO
Solubility Not available Soluble in water.[10] (Slightly), Methanol
(Slightly).[9]
LogP Not available 1.2 (Computed)[2] 0.7 (Computed)[7]
_ Crystalline solid or _
Appearance Not available Solid.[9]

viscous liquid.[10]

Experimental Protocols & Methodologies

The determination of the physical properties of sulfonic acids involves a range of standard and

specialized analytical techniques. While specific experimental details for 5-Hydroxy-2-

methylbenzenesulfonic acid are not readily available, the following protocols are generally

applicable for the synthesis and characterization of this class of compounds.

1. Synthesis via Sulfonation of Cresol

A common method for preparing hydroxymethylbenzenesulfonic acids is through the

electrophilic aromatic substitution of a cresol isomer (methylphenol) with a sulfonating agent.
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» Protocol: m-Cresol is dissolved in concentrated sulfuric acid. The mixture is then heated,
typically to around 100°C, and stirred for an extended period (e.g., overnight) under an inert
atmosphere to facilitate the sulfonation reaction. The reaction mixture is subsequently
cooled, diluted with water, and neutralized with a base such as sodium carbonate to a high
pH. The resulting sodium salt of the sulfonic acid can be isolated by washing with an organic
solvent and concentrating the aqueous phase. Further purification can be achieved by
recrystallization from a suitable solvent like ethanol.[11]

2. Determination of Melting Point
The melting point of solid derivatives is a key indicator of purity.

e Protocol: A small, dry sample of the crystalline solid is packed into a capillary tube. The tube
is placed in a melting point apparatus and heated at a controlled rate. The temperature range
from the first appearance of liquid to the complete melting of the solid is recorded as the
melting point. For a pure compound, this range is typically narrow.

3. Spectroscopic Analysis (NMR and IR)

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are crucial for structural
elucidation and confirmation.

e 'H and 3C NMR Spectroscopy: The compound is dissolved in a suitable deuterated solvent
(e.g., DMSO-ds). For *H NMR of a related isomer, 3-amino-2-hydroxy-5-
methylbenzenesulfonic acid, characteristic singlets for the aromatic protons and methyl
protons were observed, along with broadened signals for protons on the ammonium and
hydroxyl groups.[12]

o FT-IR Spectroscopy: A sample is analyzed, often as a solid mixed with KBr to form a pellet.
The infrared spectrum reveals characteristic absorption bands for the different functional
groups. For sulfonic acids, key stretches include the broad O-H band (from both the hydroxyl
and sulfonic acid groups), S=0 stretching, and C-S stretching.[13][14]

4. Chromatographic Analysis (HPLC)

High-Performance Liquid Chromatography (HPLC) is used to assess the purity of the
compound and can be employed in quantitative analysis.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/synthesis/4-hydroxy-2-methylbenzenesulfonic-acid.htm
https://www.researchgate.net/profile/Farid-Naghiyev/publication/257862265_ChemInform_Abstract_Convenient_Synthesis_of_3-Amino-2-hydroxy-5-methylbenzenesulfonic_Acid/links/5e33324692851c7f7f0ea194/ChemInform-Abstract-Convenient-Synthesis-of-3-Amino-2-hydroxy-5-methylbenzenesulfonic-Acid.pdf
https://www.ijsr.net/archive/v5i5/NOV163864.pdf
https://acta.pharmaceutica.farmaceut.org/materials/pdf/17704.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Protocol: A specialized HPLC method, such as the BIST™ (Bridge lon Separation
Technology), can be used for the analysis of sulfonic acids. This technique allows for the
separation of anionic analytes on a negatively-charged, cation-exchange column by using a
multi-charged positive buffer in a largely organic mobile phase. Detection can be achieved
using methods like Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry
(LC-MS).[15]

Visualizations: Workflows and Relationships

Diagram 1: General Synthesis and Purification Workflow
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General Synthesis and Purification Workflow for Hydroxymethylbenzenesulfonic Acid
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Caption: A generalized workflow for the synthesis and purification of
hydroxymethylbenzenesulfonic acid.

Diagram 2: Isomeric Relationship

Isomers of Hydroxymethylbenzenesulfonic Acid
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Caption: Logical diagram showing the relationship between various structural isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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